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Compound of Interest

Compound Name: 4-Bromoanisole-13C6

Cat. No.: B12415599 Get Quote

Technical Guide: 4-Bromoanisole-¹³C₆
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromoanisole-¹³C₆, a stable

isotope-labeled internal standard crucial for quantitative analysis in various scientific

disciplines. This document details its chemical and physical properties, outlines its primary

application in mass spectrometry-based assays, and provides an illustrative experimental

workflow.

Chemical Identity and Properties
4-Bromoanisole-¹³C₆ is a form of 4-bromoanisole where the six carbon atoms in the benzene

ring are replaced with the stable isotope carbon-13. This isotopic labeling makes it an ideal

internal standard for mass spectrometry applications, as it is chemically identical to the

unlabeled analyte but mass-shifted, allowing for precise quantification.

Table 1: Chemical and Physical Data of 4-Bromoanisole-¹³C₆ and Unlabeled 4-Bromoanisole
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Property 4-Bromoanisole-¹³C₆
4-Bromoanisole
(Unlabeled)

CAS Number 1538556-42-1[1][2] 104-92-7

Molecular Formula ¹³C₆H₇BrO C₇H₇BrO

Molecular Weight 193.00 g/mol [1] 187.04 g/mol

Appearance
Clear, colorless to pale yellow

liquid

Clear, colorless to pale yellow

liquid

Melting Point No data available 9-10 °C

Boiling Point No data available 223 °C

Density No data available 1.494 g/mL at 25 °C

Note: Specific physical properties for 4-Bromoanisole-¹³C₆ are not readily available. The data

for the unlabeled compound are provided as a close approximation due to the negligible effect

of isotopic substitution on these physical constants.

Application in Quantitative Analysis
The primary application of 4-Bromoanisole-¹³C₆ is as an internal standard in quantitative mass

spectrometry (MS) and chromatography-mass spectrometry (GC-MS or LC-MS) analyses. The

use of a stable isotope-labeled internal standard is the gold standard for correcting for analyte

loss during sample preparation and for variations in instrument response, thereby ensuring

high accuracy and precision in analytical measurements.

Experimental Workflow: Use as an Internal Standard
The following workflow outlines the general procedure for using 4-Bromoanisole-¹³C₆ as an

internal standard for the quantification of unlabeled 4-bromoanisole in a sample matrix.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://clearsynth.com/product/CS-O-44331
https://www.chemsrc.com/en/cas/1538556-42-1_1696509.html
https://clearsynth.com/product/CS-O-44331
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological or Environmental Sample

Spike with known amount of 4-Bromoanisole-¹³C₆

Extraction of Analytes

Sample Concentration

Liquid Chromatography Separation

Mass Spectrometry Detection

Peak Area Integration (Analyte and IS)

Calculate Peak Area Ratio (Analyte/IS)

Quantify using Calibration Curve

Final Concentration of 4-Bromoanisole
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Plausible Synthetic Pathway

Anisole-¹³C₆

4-Bromoanisole-¹³C₆

Bromination

Brominating Agent (e.g., NBS or Br₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12415599?utm_src=pdf-body-img
https://www.benchchem.com/product/b12415599?utm_src=pdf-custom-synthesis
https://clearsynth.com/product/CS-O-44331
https://www.chemsrc.com/en/cas/1538556-42-1_1696509.html
https://www.benchchem.com/product/b12415599#4-bromoanisole-13c6-cas-number-and-molecular-formula
https://www.benchchem.com/product/b12415599#4-bromoanisole-13c6-cas-number-and-molecular-formula
https://www.benchchem.com/product/b12415599#4-bromoanisole-13c6-cas-number-and-molecular-formula
https://www.benchchem.com/product/b12415599#4-bromoanisole-13c6-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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